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Compound of Interest

Compound Name: 2-(4-Methylpentyl)pyridine

CAS No.: 79562-38-2

Cat. No.: B2413517

Get Quote

Executive Summary
2-(4-Methylpentyl)pyridine is a specialized alkylpyridine intermediate, often encountered in

the synthesis of complex heterocyclic ligands or as a specific impurity in the production of bulk

alkylpyridines (e.g., 2-hexylpyridine). Unlike common solvents, public experimental data for this

specific isomer is sparse.

This guide provides estimated physicochemical constants derived from rigorous structural-

activity relationship (SAR) analysis of homologous series. Furthermore, it establishes a self-

validating protocol for researchers to experimentally determine these values, ensuring data

integrity during specific application workflows such as distillation or density-based purity

checks.

Physicochemical Properties: Data & Analysis
Due to the limited availability of direct experimental literature for CAS 79562-38-2, the values

below are derived from a comparative analysis of its closest structural homologs: 2-

hexylpyridine (linear isomer) and 2-pentylpyridine (lower homolog).
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Predicted vs. Reference Data

Property Estimated Value
Reference
Standard (2-
Hexylpyridine)

Trend Logic

Boiling Point (760

mmHg)
222°C – 226°C 228°C

Iso-branching typically

lowers BP by 2-5°C

vs. linear isomers due

to reduced surface

area/Van der Waals

forces.[1]

Boiling Point (10

mmHg)
~98°C – 102°C ~105°C

Calculated via

modified Antoine

extrapolation for

reduced pressure

distillation.

Density (

)
0.890 – 0.894 g/mL 0.896 g/mL

Branching at the chain

terminus increases

molar volume slightly,

reducing density.

Refractive Index (

)
1.488 – 1.492 1.494

Consistent with

alkylpyridine trends;

branching lowers

refractive index

slightly.

Flash Point ~95°C 98°C

Closed Cup estimate

based on BP

correlation.
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Critical Insight: When isolating this compound from a mixture containing 2-hexylpyridine, the

boiling point difference is narrow (<5°C). Standard fractional distillation may be insufficient;

high-efficiency spinning band distillation or preparative chromatography is recommended.

Structural Context Diagram
The following diagram illustrates the structural relationship and boiling point trend logic used for

the estimation.

Reference Homologs

2-Hexylpyridine
(Linear C6 Chain)

BP: 228°C

2-(4-Methylpentyl)pyridine
(Iso-C6 Chain)

Est. BP: 222-226°C

Isomerization (Linear to Iso)
(- 2-6°C BP effect)

2-Pentylpyridine
(Linear C5 Chain)

BP: 211°C

+1 Carbon
(+ ~17°C BP)

Click to download full resolution via product page

Figure 1: Structural-Activity Relationship (SAR) logic for boiling point estimation.

Experimental Protocols for Determination
As a Senior Application Scientist, I recommend verifying these values experimentally upon

synthesis or procurement. Do not rely solely on Certificates of Analysis (CoA) for research-

grade chemicals without internal validation.

Density Measurement (Oscillating U-Tube Method)
Objective: Determine density to 4 decimal places for purity confirmation. Equipment: Anton

Paar DMA 4500 or equivalent.

Cleaning: Flush the U-tube with ethanol followed by acetone. Dry with desiccated air until the

density reading stabilizes at 0.0012 g/cm³ (air).
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Temperature Equilibration: Set the internal Peltier thermostat to 20.00°C.

Injection: Inject ~2 mL of 2-(4-methylpentyl)pyridine slowly to avoid microbubbles.

Troubleshooting: If the drift value is >0.0001, bubbles are present. Flush and retry.

Reading: Record density (

) once equilibrium is reached.

Correction: If measuring at ambient temperature (

), apply the expansion coefficient for alkylpyridines (

):

[1]

Boiling Point Determination (Micro-Ebulliometry)
Objective: Determine precise boiling point using minimal sample (<5 mL). Method: Siwoloboff

Method (Capillary) or DSC (Differential Scanning Calorimetry).

DSC Protocol (Preferred for Purity & BP):

Pan Preparation: Use a hermetically sealed aluminum pan with a laser-drilled pinhole (50

µm) to allow controlled evaporation.

Sample Load: Weigh 5–10 mg of sample.

Ramp: Heat from 150°C to 250°C at 5°C/min under nitrogen purge (50 mL/min).

Analysis: The onset of the endothermic evaporation peak corresponds closely to the boiling

point at atmospheric pressure.

Characterization Workflow
The following workflow ensures that the compound identified is indeed the 2-(4-methylpentyl)

isomer and not the 4-methyl-2-pentyl isomer (CAS 84625-54-7), a common confusion point.
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Crude Sample
2-(4-Methylpentyl)pyridine

GC-MS Analysis
(Identify Molecular Ion m/z 163)
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(Critical Step)

Isomer Check:
Doublet at ~0.9 ppm (6H)?

Check Alkyl Chain Signals

Identity Confirmed
Proceed to Physical Testing

Yes (Iso-terminal)

Incorrect Isomer
(Likely 4-methyl-2-pentyl)

No (Linear/Other)

Measure Density & BP
(Use Protocols in Sec 3)
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Figure 2: Validation workflow to distinguish 2-(4-methylpentyl)pyridine from structural

isomers.
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NMR Validation Criteria
To distinguish this compound from linear 2-hexylpyridine:

2-(4-Methylpentyl)pyridine: Look for a strong doublet at

ppm integrating to 6 protons (terminal isopropyl group).

2-Hexylpyridine: Shows a triplet at

ppm integrating to 3 protons (terminal methyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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